![molecular formula C23H18N2O4S B2369589 methyl 3-{2-[2-oxo-2-(4-toluidino)acetyl]-1H-pyrrol-1-yl}-1-benzothiophene-2-carboxylate CAS No. 477872-76-7](/img/structure/B2369589.png)
methyl 3-{2-[2-oxo-2-(4-toluidino)acetyl]-1H-pyrrol-1-yl}-1-benzothiophene-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 3-{2-[2-oxo-2-(4-toluidino)acetyl]-1H-pyrrol-1-yl}-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H18N2O4S and its molecular weight is 418.47. The purity is usually 95%.
BenchChem offers high-quality methyl 3-{2-[2-oxo-2-(4-toluidino)acetyl]-1H-pyrrol-1-yl}-1-benzothiophene-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 3-{2-[2-oxo-2-(4-toluidino)acetyl]-1H-pyrrol-1-yl}-1-benzothiophene-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis Techniques : The compound has been synthesized through various methods, including reactions with ethyl acetoacetate and ethyl 3-aminocrotonate (Velikorodov, Kuanchalieva, & Ionova, 2011).
- Reactions with Amines : It reacts with primary amines to form specific carboxylates, as explored in the context of iminofurans (Shipilovskikh, Shipilovskikh, & Rubtsov, 2014).
- Creation of Novel Molecules : Research includes synthesizing novel molecules for potential anti-inflammatory applications (Moloney, 2001).
Structural and Analytical Studies
- X-ray Crystallography : Crystal structure analysis of related compounds offers insights into their molecular structure (Li, Liu, Zhu, Chen, & Sun, 2015).
Pharmacological Applications
- Antimicrobial Activity : Some studies explore the antimicrobial properties of similar pyrrole derivatives (Mukovoz, Slepukhin, El′tsov, Ganebnykh, Gorbunova, Sizentsov, & Rusyaeva, 2017).
- Potential Anti-inflammatory Agents : The synthesis of related compounds has been directed towards evaluating their potential as anti-inflammatory agents (Ukrainets, Petrushova, Dzyubenko, & Yangyang, 2014).
Application in Other Fields
- Aroma Components in Tobacco : Research includes investigating the role of similar compounds in enhancing aroma quality in tobacco products (Fu, 2013).
properties
IUPAC Name |
methyl 3-[2-[2-(4-methylanilino)-2-oxoacetyl]pyrrol-1-yl]-1-benzothiophene-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O4S/c1-14-9-11-15(12-10-14)24-22(27)20(26)17-7-5-13-25(17)19-16-6-3-4-8-18(16)30-21(19)23(28)29-2/h3-13H,1-2H3,(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXEKQMCTHBRHPX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(=O)C2=CC=CN2C3=C(SC4=CC=CC=C43)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.